Cas no 1369790-27-1 (Benzene, 1-chloro-3-ethyl-2-fluoro-)

Benzene, 1-chloro-3-ethyl-2-fluoro-, is a halogenated aromatic compound featuring chloro, ethyl, and fluoro substituents on the benzene ring. Its unique substitution pattern enhances reactivity in electrophilic aromatic substitution and cross-coupling reactions, making it valuable in synthetic organic chemistry. The presence of both electron-withdrawing (fluoro, chloro) and electron-donating (ethyl) groups allows for tunable electronic properties, facilitating applications in pharmaceuticals, agrochemicals, and material science. The compound's stability under standard conditions ensures ease of handling and storage. Its structural versatility enables precise modifications for targeted synthesis, offering a useful intermediate in complex molecular frameworks.
Benzene, 1-chloro-3-ethyl-2-fluoro- structure
1369790-27-1 structure
Product Name:Benzene, 1-chloro-3-ethyl-2-fluoro-
CAS No:1369790-27-1
MF:C8H8ClF
MW:158.600524902344
CID:5218273
PubChem ID:57635739
Update Time:2025-06-07

Benzene, 1-chloro-3-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-ethyl-2-fluoro-
    • Inchi: 1S/C8H8ClF/c1-2-6-4-3-5-7(9)8(6)10/h3-5H,2H2,1H3
    • InChI Key: BWLPSOGFVWUWRQ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=CC(CC)=C1F

Computed Properties

  • Exact Mass: 158.0298561g/mol
  • Monoisotopic Mass: 158.0298561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

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